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Compound of Interest

Compound Name: Fibrostatin C

Cat. No.: B1672661 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Fibrostatin C
stock solutions in cell culture experiments. Fibrostatin C is a potent inhibitor of prolyl 4-

hydroxylase (P4H), an enzyme crucial for collagen biosynthesis.[1][2] This document offers

comprehensive guidance on solubility, storage, and application of Fibrostatin C for in vitro

studies.

Data Presentation
Quantitative data for Fibrostatin C is summarized in the table below for easy reference.
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Property Value Reference

Molecular Weight 409.41 g/mol [1][3]

Appearance Powder [1]

Purity >99%

Solubility
Soluble in DMSO (e.g., 40

mg/mL)
[4]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

Recommended Working

Concentration
50 µM [5]

Experimental Protocols
Protocol for Preparing Fibrostatin C Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Fibrostatin C using

dimethyl sulfoxide (DMSO) as the solvent.

Materials:

Fibrostatin C powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weighing (Optional but Recommended): While not always necessary for small quantities

due to potential loss, for larger amounts, accurately weigh the desired amount of Fibrostatin
C powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock

solution, you would need 4.09 mg of Fibrostatin C (Molecular Weight = 409.41 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the tube containing the Fibrostatin
C powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the tube thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term

use, storage at -20°C is also possible, though long-term stability data at this temperature is

less established.

Note on DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the

cell culture medium, as higher concentrations can be toxic to cells.[6] The final DMSO

concentration should ideally be kept below 0.5% and not exceed 1%.

Protocol for Treating Cells with Fibrostatin C
This protocol outlines the steps for diluting the Fibrostatin C stock solution and applying it to

cell cultures.

Materials:

Prepared Fibrostatin C stock solution (10 mM in DMSO)

Complete cell culture medium appropriate for your cell line

Cultured cells ready for treatment

Sterile serological pipettes and micropipette tips
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Fibrostatin C stock solution at room

temperature.

Prepare Intermediate Dilution (Optional but Recommended): To ensure accurate final

concentrations, it is advisable to prepare an intermediate dilution of the stock solution in

complete cell culture medium. For example, to achieve a final concentration of 50 µM, you

can prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 90 µL of

culture medium.

Final Dilution and Treatment: Add the appropriate volume of the stock or intermediate

solution to your cell culture plates to achieve the desired final concentration. For instance, to

get a 50 µM final concentration in 1 mL of medium, add 5 µL of the 1 mM intermediate

solution. Gently swirl the plate to ensure even distribution.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Control Group: Remember to include a vehicle control group in your experiment, treating

cells with the same final concentration of DMSO used in the experimental groups.

Visualizations
Experimental Workflow for Fibrostatin C Stock Solution
Preparation and Application
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Caption: Workflow for preparing and applying Fibrostatin C.
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Signaling Pathway of Prolyl 4-Hydroxylase Inhibition by
Fibrostatin C
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Caption: Inhibition of P4H by Fibrostatin C blocks collagen maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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